Cas no 2229562-63-2 (tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229562-63-2
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 6126893
• PubChem ID: 165639894
• Update Time: 2025-07-20

tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate
• 2229562-63-2
• EN300-1899982
• tert-butyl N-[2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H17ClFNO3/c1-13(2,3)20-12(19)17-14(4,8-18)9-6-5-7-10(15)11(9)16/h5-8H,1-4H3,(H,17,19)
• InChI Key： YDRNUBZBQCOIDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-2-(3-Chloro-2-Fluorophenyl)-1-Oxopropan-2-Ylcarbamate (CAS: 2229562-63-2)

The compound tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS: 2229562-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the primary research focuses has been on the synthetic pathways and optimization of the production of tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and protective group strategies to achieve high efficiency and selectivity.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate exhibit moderate inhibitory effects against certain cancer cell lines. These findings were reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), which highlighted the compound's potential as a scaffold for developing novel anticancer agents. Further mechanistic studies are underway to elucidate the molecular targets and pathways involved.

Another area of interest is the compound's role in the development of fluorinated pharmaceuticals. The presence of both chlorine and fluorine atoms in its structure makes it a valuable building block for designing drugs with improved metabolic stability and bioavailability. A recent review in Chemical Reviews (2023) emphasized the growing importance of such fluorinated intermediates in modern drug design, citing tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate as a notable example.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the field.

In conclusion, tert-butyl N-2-(3-chloro-2-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS: 2229562-63-2) represents a versatile and valuable intermediate in medicinal chemistry. Ongoing research continues to uncover its potential applications, from synthetic methodology to therapeutic development. As the field progresses, this compound is likely to play an increasingly important role in the discovery of new drugs and treatments.